Cas no 2097953-37-0 (2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one
• CAS No: 2097953-37-0
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5723342
• PubChem ID: 121201754
• Update Time: 2025-11-01

2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2097953-37-0
• 2-chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one
• AKOS026709914
• F1907-5501
• 2-chloro-1-[2-(1-hydroxyethyl)piperidin-1-yl]butan-1-one
• 1-Butanone, 2-chloro-1-[2-(1-hydroxyethyl)-1-piperidinyl]-
• 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one

• Inchi： 1S/C11H20ClNO2/c1-3-9(12)11(15)13-7-5-4-6-10(13)8(2)14/h8-10,14H,3-7H2,1-2H3
• InChI Key： YIZXMVBEBQAYPK-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCCCC1C(C)O)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±17.0 °C(Predicted)
• pka: 15.15±0.20(Predicted)

Additional information on 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one

Introduction to 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one (CAS No. 2097953-37-0)

2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one (CAS No. 2097953-37-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

The chemical structure of 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one is defined by its chloro and hydroxyethyl substituents on a piperidine ring, linked to a butanone moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro group enhances the compound's lipophilicity, which can influence its cellular uptake and distribution. Meanwhile, the hydroxyethyl group introduces a polar functionality that can affect solubility and reactivity.

The synthesis of 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one has been reported in several studies. One common approach involves the reaction of 2-chlorobutanone with 2-(1-hydroxyethyl)piperidine under controlled conditions. This method typically yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve efficiency and reduce environmental impact.

In terms of pharmacological properties, 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one has demonstrated notable activity in various biological assays. Studies have shown that it exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, preliminary data suggest that the compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

The mechanism of action of 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one is an area of ongoing research. Current evidence indicates that it interacts with specific receptors or enzymes to exert its therapeutic effects. For instance, it may act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs), which are known to play crucial roles in various physiological processes. Further investigations are needed to elucidate the exact molecular targets and signaling pathways involved.

Clinical trials are essential for evaluating the safety and efficacy of new compounds like 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one. While preclinical studies have shown promising results, translating these findings into clinical practice requires rigorous testing in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and safety profile of the compound in healthy volunteers. These trials will provide valuable insights into dosing regimens and potential side effects.

Beyond its therapeutic applications, 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one has also been explored for use as a research tool in academic and industrial settings. Its unique chemical properties make it useful for studying receptor-ligand interactions and signal transduction pathways. Additionally, the compound can serve as a lead structure for the development of more potent and selective analogs through medicinal chemistry optimization.

In conclusion, 2-Chloro-1-(2-(1-hydroxyethyl)piperidin-1-yl)butan-1-one (CAS No. 2097953-37-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further investigation and development. As research progresses, it is likely that this compound will contribute significantly to advancing our understanding of disease mechanisms and improving patient outcomes.